Cas no 38660-45-6 (9,12,15-Octadecatrienoicacid, potassium salt (1:1), (9Z,12Z,15Z)-)

• Product Name: 9,12,15-Octadecatrienoicacid, potassium salt (1:1), (9Z,12Z,15Z)-
• CAS No: 38660-45-6
• MF: C₁₈H₂₉KO₂
• MW: 316.519966840744
• CID: 296803
• PubChem ID: 23688489
• Update Time: 2025-04-19

9,12,15-Octadecatrienoicacid, potassium salt (1:1), (9Z,12Z,15Z)- Chemical and Physical Properties

Names and Identifiers

• 9,12,15-Octadecatrienoicacid, potassium salt (1:1), (9Z,12Z,15Z)-
• potassium,octadeca-9,12,15-trienoate
• potassium (9E,12E,15E)-octadeca-9,12,15-trienoate
• Potassium (9Z,12Z,15Z)-9,12,15-octadecatrienoate
• NS00090268
• EINECS 254-068-3
• 38660-45-6
• SCHEMBL106700
• DTXSID101029985
• kaliumlinolenat
• CHEMBL3122087
• 9,12,15-Octadecatrienoic acid, potassium salt, (9Z,12Z,15Z)- (1:1)

• Inchi： 1S/C18H30O2.K/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;/h3-4,6-7,9-10H,2,5,8,11-17H2,1H3,(H,19,20);/q;+1/p-1/b4-3-,7-6-,10-9-;
• InChI Key： FKEDIMSDTKPZNV-IFNWOZJISA-M
• SMILES： [K+].[O-]C(CCCCCCC/C=C\C/C=C\C/C=C\CC)=O

Computed Properties

• Exact Mass: 316.18057
• Monoisotopic Mass: 278.22458
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 13
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 0.924
• Boiling Point: 443.4°Cat760mmHg
• Flash Point: 275.7°C
• PSA: 40.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives